Cas no 63598-46-9 (Nocardicin F)

• Product Name: Nocardicin F
• CAS No: 63598-46-9
• MF: C₁₉H₁₇N₃O₇
• MW: 399.354184865952
• CID: 1060258
• Update Time: 2025-05-21

Nocardicin F Chemical and Physical Properties

Names and Identifiers

• Nocardicin F
• (3S,αR)-3-[[[(E)-Hydroxyimino](4-hydroxyphenyl)acetyl]amino]-α-(4-hydroxyphenyl)-2-oxo-1-azetidineacetic acid
• 3-<2-(4-hydroxyphenyl)-2-(hydroxyimino)acetamido>nocardicinic acid

• Inchi： 1S/C19H17N3O7/c23-12-5-1-10(2-6-12)15(21-29)17(25)20-14-9-22(18(14)26)16(19(27)28)11-3-7-13(24)8-4-11/h1-8,14,16,23-24,29H,9H2,(H,20,25)(H,27,28)/b21-15+/t14-,16+/m0/s1
• InChI Key： NMMOYDKOFASOBV-ORWLQXDRSA-N
• SMILES： O=C1[C@H](CN1[C@@H](C(=O)O)C1C=CC(=CC=1)O)NC(/C(/C1C=CC(=CC=1)O)=N/O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Nocardicin F

Introduction to Nocardicin F (CAS No: 63598-46-9) and Its Recent Research Applications

Nocardicin F, identified by the Chemical Abstracts Service Number (CAS No) 63598-46-9, is a naturally occurring compound belonging to the ansamycin class of antibiotics. Discovered in the 1960s, this compound has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potent biological activities. Initially isolated from the soil-dwelling bacterium Nocardia species, Nocardicin F has been extensively studied for its antimicrobial and antitumor properties, making it a subject of considerable interest in both academic research and pharmaceutical development.

The molecular structure of Nocardicin F features a complex macrocyclic lactone core, which is characteristic of ansamycin antibiotics. This core structure is flanked by various functional groups, including hydroxyl and carbonyl moieties, which contribute to its remarkable biological activity. The compound’s mechanism of action primarily involves inhibiting bacterial protein synthesis by binding to the 23S rRNA component of the bacterial ribosome. This mechanism distinguishes Nocardicin F from many other antibiotics, as it targets a specific region that is less prone to resistance development.

In recent years, advancements in synthetic chemistry have enabled researchers to modify the structure of Nocardicin F, leading to the development of novel derivatives with enhanced pharmacological profiles. These derivatives have shown promise in preclinical studies as potential candidates for treating multidrug-resistant bacterial infections. The ability to chemically modify Nocardicin F while retaining its core antimicrobial activity has opened new avenues for therapeutic intervention in challenging clinical scenarios.

One of the most compelling areas of research involving Nocardicin F is its potential application in oncology. Studies have demonstrated that derivatives of this compound can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and inhibiting key signaling pathways. The structural flexibility of Nocardicin F allows for the design of molecules that can selectively target tumor cells while minimizing toxicity to healthy tissues. This selective toxicity makes it an attractive candidate for further development as an anticancer agent.

The pharmacokinetic properties of Nocardicin F have also been a focus of recent investigations. Researchers have explored ways to improve its solubility and bioavailability through structural modifications, which could enhance its therapeutic efficacy. By optimizing these pharmacokinetic parameters, scientists aim to develop formulations that can be administered more frequently or via alternative routes, such as oral or topical delivery, thereby improving patient compliance and treatment outcomes.

Another significant area of research is the exploration of Nocardicin F’s immunomodulatory effects. Emerging evidence suggests that this compound can modulate immune responses by influencing the activity of immune cells such as macrophages and T lymphocytes. This immunomodulatory potential has implications not only for infectious diseases but also for autoimmune disorders and chronic inflammation conditions. Further investigation into these mechanisms could lead to novel therapeutic strategies targeting immune dysregulation.

The synthesis and characterization of analogs of Nocardicin F have been facilitated by advances in computational chemistry and high-throughput screening techniques. These tools allow researchers to rapidly evaluate the biological activity of numerous derivatives, accelerating the discovery process. By integrating experimental data with computational models, scientists can predict the structural features that correlate with enhanced activity, thereby guiding the design of next-generation compounds.

The environmental impact and sustainability considerations are also being addressed in the study of Nocardicin F. Researchers are exploring biocatalytic methods for producing this compound and its derivatives using engineered microorganisms, which could reduce reliance on traditional fermentation processes. Such green chemistry approaches align with broader efforts to develop sustainable pharmaceutical production methods that minimize environmental footprint.

In conclusion, Nocardicin F (CAS No: 63598-46-9) represents a fascinating compound with diverse applications in medicine and biotechnology. Its unique structural features, coupled with recent advancements in synthetic and computational chemistry, have positioned it as a promising candidate for further therapeutic development. As research continues to uncover new aspects of its biology and pharmacology, Nocardicin F is poised to play an increasingly important role in addressing global health challenges.